1-Cyclohexyl-2-fluorobenzene
Overview
Description
1-Cyclohexyl-2-fluorobenzene is a chemical compound that belongs to the class of aromatic compounds. It is widely used in scientific research applications due to its unique properties. This compound is synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.
Scientific Research Applications
Structural Analysis
1-Cyclohexyl-2-fluorobenzene and its derivatives have been analyzed for their molecular structure and interactions. For instance, Choi et al. (2013) examined a compound closely related to 1-Cyclohexyl-2-fluorobenzene, highlighting the conformation of the cyclohexyl ring and the interactions in the crystal structure, such as hydrogen bonds and S⋯O contacts (Choi, Seo, & Lee, 2013).
Hydrodefluorination and Hydrogenation
The hydrodefluorination and hydrogenation of fluorobenzene, closely related to 1-Cyclohexyl-2-fluorobenzene, under mild aqueous conditions were investigated by Baumgartner and McNeill (2012). This study is significant for understanding the degradation of fluorinated compounds in environmental settings (Baumgartner & McNeill, 2012).
Spectral Analysis
The spectral properties of fluorobenzene in solutions, which share similarities with 1-Cyclohexyl-2-fluorobenzene, were studied by Page (1967). This research provides insights into the coupling constants and chemical shifts relevant to such compounds (Page, 1967).
Chemical Reactivity and Binding
The organometallic chemistry involving partially fluorinated benzenes, similar to 1-Cyclohexyl-2-fluorobenzene, was explored by Pike, Crimmin, and Chaplin (2017). This research discusses the binding strength with metal centers and potential applications in organic synthesis (Pike, Crimmin, & Chaplin, 2017).
Electrophilic Fluorination
The electrochemical fluorination of fluorobenzenes, including those structurally similar to 1-Cyclohexyl-2-fluorobenzene, was investigated by Momota et al. (1994). This study provides insights into the reaction mechanisms and potential applications in synthesizing fluorinated compounds (Momota, Kato, Morita, & Matsuda, 1994).
Catalytic Processes
The catalytic reactions involving fluorobenzenes were studied, offering insights into the chemical reactivity and potential applications in catalysis and synthesis. For example, the work by Hashimoto et al. (2002) on COX-2 inhibitors shows the potential for synthesizing complex molecules using fluorobenzene derivatives (Hashimoto, Imamura, Haruta, & Wakitani, 2002).
properties
IUPAC Name |
1-cyclohexyl-2-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUYHXQLLIISBQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50621542 |
Source
|
| Record name | 1-Cyclohexyl-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50621542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-2-fluorobenzene | |
CAS RN |
1717-82-4 |
Source
|
| Record name | 1-Cyclohexyl-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50621542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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